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Compound of Interest

Compound Name: 4-Methoxyphenyl isothiocyanate

Cat. No.: B1222635

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various
heterocyclic compounds utilizing 4-methoxyphenyl isothiocyanate as a key reagent. The
protocols are compiled from peer-reviewed scientific literature and are intended for an
audience with a background in synthetic organic chemistry.

Introduction

4-Methoxyphenyl isothiocyanate is a versatile building block in heterocyclic synthesis. Its
electrophilic isothiocyanate group readily reacts with a variety of nucleophiles, enabling the
construction of diverse nitrogen- and sulfur-containing ring systems. Many of these synthesized
heterocycles, including triazoles, thiazoles, pyrimidines, and quinazolines, have demonstrated
significant biological activities, making them attractive scaffolds for drug discovery and
development. This document outlines detailed synthetic procedures for key classes of these
compounds, presents quantitative data in a clear, tabular format, and provides visualizations of
reaction workflows and relevant biological signaling pathways.

Synthesis of 1,2,4-Triazole Derivatives

1,2,4-Triazole derivatives are a class of heterocyclic compounds known for a wide range of
biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory
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properties.[1][2][3][4] A common synthetic route involves the reaction of 4-methoxyphenyl
isothiocyanate with hydrazides, followed by cyclization.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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